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Compound of Interest

Compound Name: L-366811

Cat. No.: B1673722

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, use, and disposal
of L-366811, also identified as NSC 66811. Adherence to these procedures is essential to
ensure a safe laboratory environment and the integrity of your research. L-366811 is a potent
inhibitor of the MDM2-p53 protein-protein interaction, designed to reactivate p53 tumor
suppressor function.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling L-366811. The following table
summarizes the necessary equipment and specifications.
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PPE Category

Item

Specifications and Use

Hand Protection

Nitrile Gloves

Chemical-resistant gloves
should be worn at all times.
Inspect gloves for tears or
punctures before use. Dispose
of contaminated gloves
immediately in designated

chemical waste.

Eye Protection

Safety Glasses with Side
Shields or Goggles

Must be worn to protect
against splashes or airborne

particles of the compound.

Body Protection

Laboratory Coat

A standard, long-sleeved
laboratory coat should be worn
and fully buttoned to protect
skin and clothing from

contamination.

Respiratory Protection

Fume Hood

All handling of L-366811 in
solid or solution form should
be conducted in a certified
chemical fume hood to avoid

inhalation of dust or aerosols.

Chemical and Physical Properties

A summary of the key physical and chemical properties of L-366811 (NSC 66811) is provided

below for quick reference.
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Property Value

) 2-Methyl-7-[phenyl(phenylamino)methyl]-8-
Chemical Name

quinolinol
CAS Number 6964-62-1
Molecular Formula C23H20N20
Molecular Weight 340.42 g/mol
Appearance Solid

Soluble in DMSO (=34 mg/mL) and Ethanol
Solubility (=3.82 mg/mL with sonication and warming).

Sparingly soluble in water.

Storage Store at -20°C for long-term stability.

Operational Plan: Step-by-Step Handling
Procedures

1.

Preparation and Weighing:

Before handling, ensure all necessary PPE is correctly worn.

Conduct all weighing and preparation of L-366811 within a certified chemical fume hood.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound. Avoid
creating dust.

. Solution Preparation:

When preparing solutions, add the solvent to the weighed solid slowly to avoid splashing.

If using solvents like DMSO or ethanol, be aware of their own specific handling
requirements.

Cap vials or tubes securely immediately after preparation.
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3. Experimental Use:

» All experimental procedures involving L-366811 should be performed in a designated area
within the laboratory.

o Clearly label all containers with the compound name, concentration, date, and your initials.

e Avoid skin contact with solutions containing L-366811. If contact occurs, immediately wash
the affected area with soap and water for at least 15 minutes and seek medical advice.

 In case of eye contact, flush with copious amounts of water for at least 15 minutes and seek
immediate medical attention.

Disposal Plan

Proper disposal of L-366811 and associated waste is critical to prevent environmental
contamination and ensure laboratory safety.

Waste Type Disposal Procedure

) Collect in a clearly labeled, sealed container for
Solid L-366811 _
hazardous chemical waste.

Collect in a designated, sealed, and labeled
Solutions of L-366811 hazardous waste container. Do not pour down

the drain.

_ _ , Dispose of in a designated solid chemical waste
Contaminated Labware (e.g., pipette tips, tubes) "
container.

) Dispose of in the designated solid chemical
Contaminated PPE (e.g., gloves) ) ]
waste stream immediately after use.

Signaling Pathway of L-366811 (NSC 66811)

L-366811 acts as an inhibitor of the MDM2-p53 interaction. Under normal conditions, MDM2,
an E3 ubiquitin ligase, binds to the p53 tumor suppressor protein, leading to its degradation. By
disrupting this interaction, L-366811 allows p53 to accumulate, which in turn can activate
downstream pathways leading to cell cycle arrest or apoptosis in cancer cells.
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Mechanism of Action of L-366811 (NSC 66811)

Normal Cellular State With L-366811 (NSC 66811)
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Caption: Mechanism of L-366811 (NSC 66811) action.

Experimental Workflow: General Protocol for Cell-
Based Assays

The following diagram outlines a general workflow for utilizing L-366811 in a typical cell-based
experiment, such as assessing its effect on cell viability or protein expression.
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General Experimental Workflow for L-366811

1. Cell Seeding

2. Cell Culture (24h)

3. L-366811 Treatment
(Varying Concentrations)

4. Incubation (24-72h)

Cell Viability Assay Western Blot Flow Cytometry
(e.g., MTT, CellTiter-Glo) (for p53, MDM2, p21) (Cell Cycle, Apoptosis)

Click to download full resolution via product page
Caption: Workflow for L-366811 cell-based assays.

» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling L-
366811 (NSC 66811)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673722#personal-protective-equipment-for-
handling-1-366811]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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